Cas no 72474-40-9 (4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol)

• Product Name: 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol
• CAS No: 72474-40-9
• MF: C₂₀H₁₅ClO
• MW: 306.785504579544
• CID: 530968
• Update Time: 2025-05-22

4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-chloro-1,2-diphenylethenyl)-, (Z)-
• 4-[(Z)-2-chloro-1,2-diphenylethenyl]phenol
• Des-N,N-diethylethanamine 4-Hydroxyclomiphene
• (Z)-4-(2-chloro-1,2-diphenylvinyl)phenol
• STK525085
• BBL029392
• 4-[(1Z)-2-chloro-1,2-diphenylethenyl]phenol
• 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol

• Inchi： 1S/C20H15ClO/c21-20(17-9-5-2-6-10-17)19(15-7-3-1-4-8-15)16-11-13-18(22)14-12-16/h1-14,22H/b20-19-
• InChI Key： UUZKUFVAKHXHHC-VXPUYCOJSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=C(/C1C=CC=CC=1)\C1C=CC(=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 369
• Topological Polar Surface Area: 20.2

Additional information on 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol

4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol (CAS 72474-40-9): A Comprehensive Guide to Properties and Applications

4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol (CAS 72474-40-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This chlorinated diphenylethenyl phenol derivative belongs to a class of compounds that exhibit interesting photophysical and chemical properties, making it valuable for various research and industrial purposes.

The molecular structure of 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol features a central ethenyl group bonded to two phenyl rings and a phenol moiety, with a chlorine substituent at the 2-position. This specific arrangement, particularly the Z-configuration of the double bond, contributes to its distinct characteristics. Researchers have shown growing interest in this compound's potential as a building block for more complex molecular architectures.

Recent studies have explored the photochemical behavior of CAS 72474-40-9, particularly its response to UV light exposure. This property makes it potentially useful in light-sensitive applications, though further research is needed to fully understand its capabilities. The compound's stability under various conditions has also been a subject of investigation, with findings suggesting moderate stability in neutral environments but sensitivity to strong acids and bases.

In the field of materials science, 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol has been examined as a potential precursor for advanced polymers. Its ability to participate in polymerization reactions while maintaining its aromatic character makes it an interesting candidate for creating materials with specific optical or electronic properties. The presence of both phenolic and chloro-substituted groups offers multiple sites for further chemical modification.

The synthesis of CAS 72474-40-9 typically involves multi-step organic reactions, with researchers constantly optimizing the process for better yields and purity. Recent advancements in green chemistry have led to more environmentally friendly synthesis routes, addressing one of the current hot topics in chemical research - sustainable production methods.

Analytical characterization of 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol commonly employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are crucial for research applications. The development of rapid analytical methods for this compound has been another area of focus, particularly for quality control purposes.

From a commercial perspective, the demand for CAS 72474-40-9 has been steadily increasing, particularly in academic and industrial research settings. Suppliers have noted growing interest from pharmaceutical researchers investigating the compound's potential biological activities, though no therapeutic applications have been established to date.

Safety considerations for handling 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical. Material safety data sheets provide detailed handling instructions for researchers and technicians.

The future research directions for CAS 72474-40-9 appear promising, with several groups exploring its potential in advanced material applications. Its combination of aromatic systems and functional groups makes it a versatile intermediate that could find use in various high-tech applications, aligning with current trends in smart materials development.

Storage recommendations for 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol typically suggest keeping the compound in a cool, dry place away from direct sunlight. Proper container selection is important to maintain the compound's stability over time, with amber glass bottles being a common choice for long-term storage.

In conclusion, 4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenol (CAS 72474-40-9) represents an interesting chemical entity with potential across multiple research domains. Its unique structure and properties continue to attract scientific interest, particularly in fields exploring new functional materials and molecular architectures. As research progresses, new applications for this compound may emerge, further expanding its utility in scientific and technological applications.